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Compound of Interest

Compound Name: Bis(neopentyl glycolato)diboron

Cat. No.: B139214

Technical Support Center: Bis(heopentyl
glycolato)diboron

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with bis(neopentyl glycolato)diboron.

Frequently Asked Questions (FAQs)

Q1: What is bis(neopentyl glycolato)diboron and what are its primary hazards?

Bis(neopentyl glycolato)diboron is an organic boron compound used as a borylating agent in
organic synthesis.[1][2] It is a white to light yellow powder or solid.[3] The primary hazards
associated with this chemical are:

e Skin irritation[4][5][6]
e Serious eye irritation[4][5][6]
o May cause respiratory irritation[3][5][6]

Q2: What personal protective equipment (PPE) is required when handling bis(neopentyl
glycolato)diboron?

To ensure personal safety, the following PPE should be worn:
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» Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles.[3][7]

» Hand Protection: Handle with gloves that have been inspected prior to use.[3][7] Nitrile
rubber gloves are a suitable option.[5] Dispose of contaminated gloves after use in
accordance with good laboratory practices.[3][7]

o Body Protection: Wear impervious clothing and appropriate protective clothing to prevent
skin exposure.[3][8] The type of protective equipment must be selected according to the
concentration and amount of the dangerous substance at the specific workplace.[3]

o Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle
respirator. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
respirator cartridges.[3] Use respirators and components tested and approved under
appropriate government standards such as NIOSH (US) or CEN (EU).[3]

Q3: What are the proper storage conditions for bis(neopentyl glycolato)diboron?

Store in a cool, dry, and well-ventilated place.[7][9] Keep the container tightly closed.[4][9] Due
to its moisture sensitivity, it should be stored under an inert atmosphere.[4][8] Some suppliers
recommend refrigeration at 2-8°C.[1][4]

Q4: What materials are incompatible with bis(neopentyl glycolato)diboron?
Avoid contact with strong oxidizing agents and strong acids.[8]
Q5: How should | dispose of bis(neopentyl glycolato)diboron waste?

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3] The
material can be burned in a chemical incinerator equipped with an afterburner and scrubber.[3]
Dispose of contaminated packaging as unused product.[3] Always consult local, regional, and
national hazardous waste regulations for complete and accurate classification.[8]

Troubleshooting Guides

Scenario 1: Accidental Exposure

Q: What should | do if | am exposed to bis(neopentyl glycolato)diboron?
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Follow these first aid measures and seek medical attention.

If inhaled: Move the person into fresh air.[3][7] If not breathing, give artificial respiration.[3][7]
Consult a physician.[3]

In case of skin contact: Take off contaminated clothing immediately.[4] Wash off with soap
and plenty of water for at least 15 minutes.[3][8] If skin irritation occurs, get medical
advice/attention.[4]

In case of eye contact: Rinse cautiously with water for at least 15 minutes, also under the
eyelids.[5][8] Remove contact lenses, if present and easy to do.[5] If eye irritation persists,
get medical advice/attention.[4][5]

If swallowed: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious
person.[3][7] Rinse mouth with water and consult a physician.[3][7]

Scenario 2: Spill or Leak

Q: How should I handle a spill of bis(neopentyl glycolato)diboron?

Personal Precautions: Ensure adequate ventilation and wear suitable protective equipment
(see PPE section).[4][8] Avoid dust formation and breathing dust, vapors, mist, or gas.[3][7]
Evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent the product from entering drains.[4][7]

Containment and Cleaning: Sweep up and shovel the material.[3][7] Pick up and arrange
disposal without creating dust.[3][4] Keep in suitable, closed containers for disposal.[3][7]

Scenario 3: Fire

Q: What should | do in case of a fire involving bis(neopentyl glycolato)diboron?

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][7][9]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and boron oxides.[8][9]
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» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (pressure-

demand, MSHA/NIOSH approved or equivalent) and full protective gear.[8][9]

Quantitative Data Summary

Property Value Source
Melting Point 179-184.5°C [11[31[5]
Boiling Point 2143+ 7.0 °C [11[7]
Molecular Weight 225.88 g/mol [5]
Storage Temperature 2 - 8 °C (Refrigerated) [1][4]

Experimental Protocols & Workflows
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Accidental Exposure Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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